[(3S,3'R,4'R,5'R,6'R)-5'-[(2S,3R,4S,5R,6R)-6-[[(2E,4Z)-deca-2,4-dienoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3',4,6-trihydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E)-7-hydroxyhexadeca-2,4,8,10-tetraenoate

• Molecular Formula: C45H62O16
• Molecular Weight: 859 g/mol
• IUPAC Name: [(3S,3'R,4'R,5'R,6'R)-5'-[(2S,3R,4S,5R,6R)-6-[[(2E,4Z)-deca-2,4-dienoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3',4,6-trihydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E)-7-hydroxyhexadeca-2,4,8,10-tetraenoate
• InChI: InChI=1S/C45H62O16/c1-3-5-7-9-11-13-16-20-30(47)21-17-15-19-23-36(51)59-42-41(33(26-46)61-45(43(42)55)37-29(27-57-45)24-31(48)25-32(37)49)60-44-40(54)39(53)38(52)34(58-44)28-56-35(50)22-18-14-12-10-8-6-4-2/h11-20,22-25,30,33-34,38-44,46-49,52-55H,3-10,21,26-28H2,1-2H3/b13-11+,14-12-,17-15+,20-16+,22-18+,23-19+/t30?,33-,34-,38+,39+,40-,41-,42+,43-,44+,45+/m1/s1
• InChI Key: WHBQKCNBNMZYEO-PLWKMCCUSA-N
• Isomeric SMILES: CCCCC/C=C/C=C/C(C/C=C/C=C/C(=O)O[C@H]1[C@@H]([C@H](O[C@]2([C@@H]1O)C3=C(CO2)C=C(C=C3O)O)CO)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)COC(=O)/C=C/C=C\CCCCC)O)O)O)O
• SMILES: CCCCCC=CC=CC(CC=CC=CC(=O)OC1C(C(OC2(C1O)C3=C(CO2)C=C(C=C3O)O)CO)OC4C(C(C(C(O4)COC(=O)C=CC=CCCCCC)O)O)O)O
• synonyms: BE 29602; BE-29602; PF-1042

Description

[(3S,3'R,4'R,5'R,6'R)-5'-[(2S,3R,4S,5R,6R)-6-[[(2E,4Z)-deca-2,4-dienoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3',4,6-trihydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E)-7-hydroxyhexadeca-2,4,8,10-tetraenoate is a natural product found in Coprinopsis atramentaria with data available.

Scientific Research Applications

Synthesis and Stereochemistry

• The compound's synthesis involved a non-iterative asymmetric approach for creating C15 polyketide spiroketals. This method achieved high stereo- and enantioselectivity. Spiroketals derived from this process were tested for cytotoxicity against cancer cell lines, with some evidence of cancer-cell-growth inhibition observed (Meilert, Pettit, & Vogel, 2004).

Solubility Studies

• Research on the solubility of related compounds in ethanol-water solutions revealed that solubilities generally increased with rising equilibrium temperature. These studies are crucial for understanding the solubility behavior of complex carbohydrates and similar compounds in various solvents (Gong, Wang, Zhang, & Qu, 2012).

Computational Studies on Blood Glucose Regulation

• A computational study explored the role of a structurally similar compound in regulating blood glucose levels. This compound, isolated from Syzygium densiflorum, showed potential for diabetes management by targeting enzymes like dipeptidyl peptidase-IV and glucokinase (Muthusamy & Krishnasamy, 2016).

Chemical Synthesis and Properties

• Several studies have focused on the chemical synthesis of similar compounds, revealing their potential in creating complex molecular structures useful in various applications, including medicinal chemistry and materials science. The studies demonstrate diverse synthetic routes and the resulting chemical properties (Gerber‐Lemaire & Vogel, 2004), (Ma & Lu, 1990).